4,5-dimethoxy-N,N-dimethyl-2-[[(E)-2-phenylethenyl]sulfonylamino]benzamide

• IUPAC Name: 4,5-dimethoxy-N,N-dimethyl-2-[[(E)-2-phenylethenyl]sulfonylamino]benzamide
• InChI: InChI=1S/C19H22N2O5S/c1-21(2)19(22)15-12-17(25-3)18(26-4)13-16(15)20-27(23,24)11-10-14-8-6-5-7-9-14/h5-13,20H,1-4H3/b11-10+
• InChI Key: LKOBZCLTJZQQDU-ZHACJKMWSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=C(C=C1NS(=O)(=O)C=CC2=CC=CC=C2)OC)OC
• Isomeric SMILES: CN(C)C(=O)C1=CC(=C(C=C1NS(=O)(=O)/C=C/C2=CC=CC=C2)OC)OC
• Molecular Formula: C19H22N2O5S
• Molecular Weight: 390.5 g/mol

Description

The compound belongs to a class of chemicals known for their potential in various applications due to their unique structural features. Typically, such compounds are of interest in the development of new materials, pharmaceuticals, and agrochemicals. They might exhibit a range of biological activities which prompts detailed studies on their synthesis, structural analysis, chemical reactivity, and physical and chemical properties.

Synthesis Analysis

The synthesis of complex organic molecules like this involves multiple steps, starting from simple precursors to achieve the desired molecular architecture. Each step requires careful selection of reagents, solvents, and conditions to ensure high yield and purity of the final product. For instance, studies like those by Ghorab et al. (2017) on related sulfonamide compounds often detail innovative synthetic pathways, including condensation reactions, protection and deprotection of functional groups, and the use of catalysis to improve reaction efficiency (Ghorab, Soliman, Alsaid, & Askar, 2017).